Cas no 1261726-74-2 (6-Cyano-7-hydroxyquinoline)

• Product Name: 6-Cyano-7-hydroxyquinoline
• CAS No: 1261726-74-2
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 4822546
• Update Time: 2025-06-14

6-Cyano-7-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-7-hydroxyquinoline
• OC1=C(C=C2C=CC=NC2=C1)C#N

• Inchi： 1S/C10H6N2O/c11-6-8-4-7-2-1-3-12-9(7)5-10(8)13/h1-5,13H
• InChI Key： XMOBKXQAIWCJLY-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC2=CC=CN=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.1
• Topological Polar Surface Area: 56.9

Additional information on 6-Cyano-7-hydroxyquinoline

Research Brief on 6-Cyano-7-hydroxyquinoline (CAS: 1261726-74-2): Recent Advances and Applications

6-Cyano-7-hydroxyquinoline (CAS: 1261726-74-2) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurodegenerative disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

One of the most notable advancements in the study of 6-Cyano-7-hydroxyquinoline is its role as a potent inhibitor of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against specific kinase targets, such as EGFR and HER2, which are critical in the progression of various cancers. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and inhibitory effects, providing a foundation for further drug development.

In addition to its anticancer properties, 6-Cyano-7-hydroxyquinoline has shown promise as an antimicrobial agent. Research published in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action involves disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways, making it a potential candidate for addressing the global antibiotic resistance crisis.

Another emerging application of 6-Cyano-7-hydroxyquinoline is in the field of neurodegenerative diseases. A recent study in Neuropharmacology reported that this compound can modulate the activity of key enzymes involved in the pathogenesis of Alzheimer's disease, such as beta-secretase (BACE1). The findings suggest that 6-Cyano-7-hydroxyquinoline could serve as a lead compound for the development of neuroprotective therapies, although further in vivo studies are needed to validate these effects.

The synthesis of 6-Cyano-7-hydroxyquinoline has also seen significant improvements. A 2022 paper in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cyanation, which offers advantages in terms of scalability and environmental sustainability. This methodological advancement is expected to facilitate the large-scale production of the compound for both research and clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 6-Cyano-7-hydroxyquinoline. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 6-Cyano-7-hydroxyquinoline (CAS: 1261726-74-2) represents a multifaceted molecule with significant potential in drug discovery and development. Its diverse biological activities and recent synthetic advancements position it as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its pharmacological profile and exploring its applications in combination therapies and personalized medicine.